Cas no 1800044-75-0 ((Z)-N-(1-Chloro-1-(2-cyanophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide)

• Product Name: (Z)-N-(1-Chloro-1-(2-cyanophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
• CAS No: 1800044-75-0
• MF: C₂₂H₂₀ClN₃O₂
• MW: 393.866104125977
• MDL: MFCD29037400
• CID: 2600923
• PubChem ID: 91933736
• Update Time: 2025-04-21

(Z)-N-(1-Chloro-1-(2-cyanophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(1-Chloro-1-(2-cyanophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
• AK173109
• N-[(Z)-2-chloro-2-(2-cyanophenyl)-1-(piperidine-1-carbonyl)vinyl]benzamide
• C22H20ClN3O2
• CHEMBL3589629
• AKOS025395840
• CS-0149855
• DS-8222
• 1800044-75-0
• Benzamide, N-[(1Z)-2-chloro-2-(2-cyanophenyl)-1-(1-piperidinylcarbonyl)ethenyl]-
• N-[(Z)-1-chloro-1-(2-cyanophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide
• MFCD29037400

• MDL： MFCD29037400
• Inchi： 1S/C22H20ClN3O2/c23-19(18-12-6-5-11-17(18)15-24)20(22(28)26-13-7-2-8-14-26)25-21(27)16-9-3-1-4-10-16/h1,3-6,9-12H,2,7-8,13-14H2,(H,25,27)/b20-19-
• InChI Key： NGVZUTVHMQIWGL-VXPUYCOJSA-N
• SMILES： Cl/C(/C1C=CC=CC=1C#N)=C(/C(N1CCCCC1)=O)\NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 393.1244046g/mol
• Monoisotopic Mass: 393.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• XLogP3: 3.8

Experimental Properties

• Boiling Point: 662.8°C at 760 mmHg

(Z)-N-(1-Chloro-1-(2-cyanophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C